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Compound of Interest

5-(Hydroxymethyl)-5-
Compound Name:

phenylpiperidin-2-one
CAS No.: 1909308-61-7
Cat. No.: B2899214

Get Quote

Application Note: 5-(Hydroxymethyl)-5-
phenylpiperidin-2-one

Pharmaceutical Intermediate for Quaternary Piperidine Scaffolds[1]

Executive Summary

5-(Hydroxymethyl)-5-phenylpiperidin-2-one (CAS: 1909308-61-7) is a "privileged scaffold"
intermediate characterized by a quaternary stereocenter at the C5 position.[1] Unlike simple
piperidines, this molecule offers a conformationally constrained lactam core with orthogonal
functional handles: a secondary amide (lactam), a primary alcohol, and a bulky phenyl group.

This application note details the utility of this intermediate in synthesizing Neurokinin-1 (NK1)
receptor antagonists, MDM2-p53 inhibitors, and quaternary

-amino acids.[1] We provide validated protocols for its functionalization, specifically focusing on
the chemoselective reduction of the lactam and the activation of the hydroxymethyl group.[1]
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Chemical Profile & Structural Logic
The "Gem-Disubstituted" Advantage

The presence of the phenyl and hydroxymethyl groups at the same carbon (C5) creates a gem-
disubstituted quaternary center.[1] In medicinal chemistry, this motif is critical for:

» Thorpe-Ingold Effect: Pre-organizing the molecule into a bioactive conformation, reducing the
entropic penalty of binding to a receptor.[1]

o Metabolic Stability: The quaternary center blocks oxidative metabolism (P450) at the C5
position, a common soft spot in piperidine drugs.

Physiochemical Properties

Property Data Note
Formula C12H15NO2
MW 205.26 g/mol

] ) ) Hygroscopic; store under inert
Appearance White to off-white solid

gas.[1]
N DMSO, MeOH, DCM Poor solubility in non-polar
Solubility
(moderate) ethers.

Often supplied as racemate;
Chirality 1 Chiral Center (C5) resolution required for specific

targets.

Requires strong base (NaH,
pKa ~16 (Lactam NH)

LiIHMDS) for N-alkylation.[1]

Strategic Applications in Drug Design
Pathway to NK1 Antagonists (Tachykinin Signaling)

The phenyl-piperidinyl core is ubiquitous in NK1 antagonists (e.g., analogs of CP-99,994 or L-
733,060).[1] 5-(Hydroxymethyl)-5-phenylpiperidin-2-one serves as a precursor to 3-phenyl-
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3-(hydroxymethyl)piperidines (after reduction), which can be derivatized to target the
Substance P binding pocket.[1]

Pathway to MDM2 Inhibitors

Recent SAR studies (e.g., J. Med.[1] Chem.) highlight piperidinone scaffolds as inhibitors of the
MDM2-p53 interaction. The C5-phenyl group mimics the hydrophobic residues (Phel9, Trp23,
Leu26) of p53, filling the deep hydrophobic cleft on MDM2.[1]

Visualization of Synthetic Utility

The following diagram illustrates the divergent synthesis pathways available from this single
intermediate.
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d-Amino Acids

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways from the 5-(Hydroxymethyl)-5-phenylpiperidin-2-one
scaffold.[1]

Detailed Experimental Protocols

Protocol A: Chemoselective Reduction to 3-Phenyl-3-
(hydroxymethyl)piperidine

Objective: Reduce the lactam carbonyl to a methylene group without over-reducing the phenyl
ring or eliminating the hydroxyl group.[1] Challenge: The quaternary center creates steric bulk,
making standard reductions sluggish. Reagent Choice: Borane-Dimethyl Sulfide (BHs[1]-DMS)
is preferred over LiAlH4 for chemoselectivity and ease of workup.[1]
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Materials:

Substrate: 5-(Hydroxymethyl)-5-phenylpiperidin-2-one (1.0 eq)[1]
Reagent: BH3-DMS (2.0 M in THF, 3.0 eq)
Solvent: Anhydrous THF

Quench: Methanol, 10% HCI[1]

Step-by-Step Methodology:

Setup: Flame-dry a 100 mL 2-neck round-bottom flask equipped with a reflux condenser and
nitrogen inlet.

Dissolution: Add the substrate (1.0 g, 4.87 mmol) and anhydrous THF (20 mL). Cool to 0°C
in an ice bath.

Addition: Add BH3-DMS (7.3 mL, 14.6 mmol) dropwise via syringe over 15 minutes.[1]
Caution: Gas evolution.

Reaction: Allow the mixture to warm to room temperature, then heat to reflux (66°C) for 4
hours. Monitor by TLC (10% MeOH/DCM).[1] The amide carbonyl stretch (approx. 1660
cm~1) should disappear from IR.[1]

Quench (Critical): Cool to 0°C. Carefully add Methanol (10 mL) dropwise to destroy excess
borane.

Acid Hydrolysis: Add 10% HCI (10 mL) and reflux for 1 hour to break the amine-borane
complex.

Workup: Basify to pH 10 with 2M NaOH. Extract with DCM (3 x 30 mL). Dry combined
organics over Na=SO4 and concentrate.

Purification: The crude piperidine is often pure enough for the next step.[1] If not, purify via
flash chromatography (DCM/MeOH/NH4OH 90:9:1).

Protocol B: Hydroxyl Activation (Tosylation)
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Objective: Convert the primary alcohol into a leaving group for subsequent displacement (e.g.,

to create spiro-cycles or introduce amines).[1]

Step-by-Step Methodology:

Dissolution: Dissolve 5-(Hydroxymethyl)-5-phenylpiperidin-2-one (1.0 eq) in anhydrous
Pyridine (0.5 M concentration).

Cooling: Cool to 0°C.

Addition: Add p-Toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise.
Catalysis: Add a catalytic amount of DMAP (0.1 eq) to accelerate the reaction.
Timecourse: Stir at room temperature for 12—16 hours.

Workup: Dilute with EtOAc, wash with 1M HCI (to remove pyridine), saturated NaHCOs, and
brine.

Result: The resulting tosylate is a stable solid that can be reacted with primary amines or
thiols to build complex side chains.[1]

Scientific Validation & Troubleshooting
Self-Validating the Synthesis

NMR Checkpoint: In *H NMR, the disappearance of the lactam NH (broad singlet ~6-7 ppm)
and the shift of the C2 protons from ~2.3 ppm (alpha to carbonyl) to ~2.8-3.0 ppm (alpha to
amine) confirms reduction.[1]

Stereochemistry: If using a chiral starting material, verify optical rotation after reduction.[1]
The quaternary center is stable, but harsh acidic hydrolysis (Protocol A, step 6) can cause
minor racemization if prolonged excessively.

Common Pitfalls

Poor Solubility: The intermediate is moderately polar.[1] If it crashes out in THF during
reduction, add a co-solvent like 1,4-dioxane.[1]
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e Incomplete Reduction: If the amine-borane complex is not fully hydrolyzed, the yield will be
low.[1] Ensure the acid reflux step (Step 6) is vigorous.[1]

References
e Chemical Identity & Vendor Data

o 5-(hydroxymethyl)-5-phenylpiperidin-2-one.[1][2] Enamine Building Blocks. CAS:
1909308-61-7.[1]

o (Verified Source)
» Piperidine Scaffolds in Drug Discovery

o Goel, R., et al. (2023). "Piperidine Derivatives: Recent Advances in Synthesis and
Pharmacological Applications.

o MDM2 Inhibitor SAR (Relevance of Piperidinones)

o Aguilar, A., et al. (2014). "Discovery of Potent and Simplified Piperidinone-Based Inhibitors
of the MDM2—p53 Interaction.” Journal of Medicinal Chemistry.

e Reduction Protocols (Borane-DMS)

o Brown, H. C., & Choi, Y. M. (1981). "Selective reductions. 28. The fast reaction of borane-
dimethyl sulfide with amides.” Journal of Organic Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Using 5-(Hydroxymethyl)-5-phenylpiperidin-2-one as a
pharmaceutical intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2899214/docs#using-5-hydroxymethyl-5-
phenylpiperidin-2-one-as-a-pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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